Cas no 174422-72-1 (Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride)

• Product Name: Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride
• CAS No: 174422-72-1
• MF: C₁₂H₁₈ClN₃O₃
• MW: 287.742621898651
• CID: 4760676
• PubChem ID: 16737821
• Update Time: 2026-02-26

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride
• Trans-4-N-Maleimidomethylcyclohexane-1-carboxylhydrazide-HCl
• 4-[N-MALEIMIDOMETHYL]CYCLOHEXANE-1-CARBOXYLHYDRAZIDE HCL 1/2 DIOXANE
• AMY21782
• A934471
• 4-((2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)cyclohexane-1-carbohydrazide hydrochloride
• M2C2H
• [4-(N-MALEIMIDOMETHYL)]CYCLOHEXANE-1-CARBOXYLHYDRAZIDE HCL
• 4-[(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl]cyclohexane-1-carbohydrazide hydrochloride
• 174422-72-1
• Mal-C2-cyclohexylcarboxyl-hydrazide (hydrochloride)
• 4-[(2,5-dioxopyrrol-1-yl)methyl]cyclohexane-1-carbohydrazide;hydrochloride
• F82808
• MS-24112
• CS-0146479
• AKOS040757006
• 4 (Nmaleimidomethyl) ] cyclohexane1carboxylhydrazide hcl
• HY-133410A
• SCHEMBL562710
• DA-55197

• Inchi： 1S/C12H17N3O3.ClH/c13-14-12(18)9-3-1-8(2-4-9)7-15-10(16)5-6-11(15)17;/h5-6,8-9H,1-4,7,13H2,(H,14,18);1H
• InChI Key： CKGAFBJFAXITJV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCC(CN2C(C=CC2=O)=O)CC1)NN

Computed Properties

• Exact Mass: 287.1036691g/mol
• Monoisotopic Mass: 287.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5

Additional information on Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride

Recent Advances in the Study of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride (CAS: 174422-72-1): A Comprehensive Research Brief

Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride (CAS: 174422-72-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been explored for its potential applications in drug development, particularly in the design of targeted therapies and bioconjugation strategies. Recent studies have highlighted its role as a versatile linker in antibody-drug conjugates (ADCs) and other therapeutic modalities, making it a focal point for ongoing research.

The primary objective of recent investigations has been to elucidate the mechanistic pathways through which Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride facilitates the conjugation of bioactive molecules to carrier proteins or antibodies. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to characterize its reactivity and stability under physiological conditions. These studies have revealed that the compound exhibits high selectivity for thiol groups, enabling efficient and site-specific modifications of biomolecules.

One of the most notable findings in recent literature is the application of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride in the development of next-generation ADCs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in linking cytotoxic payloads to monoclonal antibodies, resulting in improved therapeutic indices and reduced off-target effects. The study reported a significant enhancement in tumor targeting and payload release kinetics, underscoring the compound's potential in oncology.

In addition to its role in ADCs, Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride has been investigated for its utility in diagnostic imaging. A recent preclinical study utilized the compound to label peptides with radionuclides for positron emission tomography (PET) imaging. The results indicated high labeling efficiency and stability, suggesting its promise as a tool for non-invasive disease monitoring. This dual functionality—therapeutic and diagnostic—positions the compound as a valuable asset in the emerging field of theranostics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride-based conjugates. Current research is focused on addressing issues such as in vivo stability and immunogenicity, with several groups exploring structural modifications to enhance performance. Collaborative efforts between academia and industry are expected to drive further innovation in this area, potentially leading to clinical translation in the near future.

In conclusion, Mal-C2-cyclohexylcarboxyl-hydrazide hydrochloride (CAS: 174422-72-1) represents a promising tool in the chemical biology and pharmaceutical toolkit. Its versatility in bioconjugation, coupled with its demonstrated efficacy in therapeutic and diagnostic applications, makes it a compound of significant interest. Ongoing research aims to refine its properties and expand its utility, paving the way for novel therapeutic strategies and improved patient outcomes.